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Compound of Interest

Compound Name: 1-Iodohexane

Cat. No.: B118524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 1-Iodohexane
(CAS No. 638-45-9), a vital reagent in organic synthesis. The following sections detail its

physical and chemical properties, associated hazards, handling procedures, and emergency

measures, compiled from various Safety Data Sheets (SDS).

Core Safety & Physical Data
1-Iodohexane is a colorless to light yellow liquid.[1] It is classified as a combustible liquid and

is harmful if swallowed, causes skin irritation, and can cause serious eye damage.[2][3][4] It is

also toxic to aquatic life with long-lasting effects.[4][5] Due to its light-sensitive nature, it is often

stabilized with copper.[5][6][7]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-Iodohexane.
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Property Value Reference(s)

Molecular Formula C₆H₁₃I [1][8]

Molecular Weight 212.07 g/mol [4][8][9]

Appearance
Clear colorless to light yellow

liquid
[1][6][8]

Odor
Odorless to faint characteristic

odor
[1][3]

Boiling Point 179-181 °C (354.2-358 °F) [3][6][8]

Melting Point -75 °C (-103 °F) [6][8]

Flash Point 61 °C (141.8 °F) - closed cup [3][10]

Density 1.437 g/mL at 25 °C [7][8][11]

Solubility in Water Practically insoluble [3][6]

Hazard Identification and GHS Classification
1-Iodohexane is classified under the Globally Harmonized System (GHS) with the following

hazards:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[4][9]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2][4][9]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[2][4]

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects[5][12]

Flammable liquids 4 H227: Combustible liquid[12]

Signal Word: Danger[2][4][6]

GHS Pictograms:[6][9]

Corrosion

Exclamation mark

Health hazard

Experimental Protocols
While specific experimental protocols for 1-Iodohexane are not detailed in the provided safety

data sheets, standard methodologies are employed to determine its physical and chemical

properties.

Determination of Flash Point (Closed-Cup Method)
The flash point of a volatile liquid is determined using a closed-cup tester, such as the Pensky-

Martens apparatus, following standard methods like ASTM D93.
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Methodology:

Sample Preparation: A specified volume of 1-Iodohexane is placed in the test cup of the

apparatus.

Heating: The sample is heated at a slow, constant rate.

Ignition Source: An ignition source is directed into the cup at regular temperature intervals.

Observation: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors above the liquid to ignite.
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General Workflow for Flash Point Determination (Closed-Cup)
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Workflow for Flash Point Determination
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Toxicological Information and Signaling Pathways
The primary toxicological concerns with 1-Iodohexane are its acute oral toxicity and its irritant

effects on the skin, eyes, and respiratory system.[2][4] As an alkylating agent, 1-Iodohexane
can react with nucleophilic functional groups in biological macromolecules like DNA and

proteins, leading to cellular damage and toxicity.

Logical Relationship of 1-Iodohexane Hazards

Routes of Exposure

Adverse Effects

1-Iodohexane Exposure

Ingestion Skin Contact Eye Contact Inhalation

Harmful if Swallowed
(Acute Toxicity)

Skin Irritation Serious Eye Damage Respiratory Irritation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 1-
Iodohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118524#1-iodohexane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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